3alpha,12-alpha-Dihydroxy-7-diazirdinecholanic Acid 3alpha,12-alpha-Dihydroxy-7-diazirdinecholanic Acid
Brand Name: Vulcanchem
CAS No.: 86933-63-3
VCID: VC0017225
InChI: InChI=1S/C24H40N2O4/c1-13(4-7-20(29)30)16-5-6-17-21-18(11-19(28)23(16,17)3)22(2)9-8-15(27)10-14(22)12-24(21)25-26-24/h13-19,21,25-28H,4-12H2,1-3H3,(H,29,30)/t13?,14?,15-,16?,17?,18?,19+,21?,22+,23-/m1/s1
SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2C4(CC5C3(CCC(C5)O)C)NN4)O)C
Molecular Formula: C₂₄H₄₀N₂O₄
Molecular Weight: 420.59

3alpha,12-alpha-Dihydroxy-7-diazirdinecholanic Acid

CAS No.: 86933-63-3

Cat. No.: VC0017225

Molecular Formula: C₂₄H₄₀N₂O₄

Molecular Weight: 420.59

* For research use only. Not for human or veterinary use.

3alpha,12-alpha-Dihydroxy-7-diazirdinecholanic Acid - 86933-63-3

Specification

CAS No. 86933-63-3
Molecular Formula C₂₄H₄₀N₂O₄
Molecular Weight 420.59
IUPAC Name 4-[(3R,10S,12S,13R)-3,12-dihydroxy-10,13-dimethylspiro[1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-7,3'-diaziridine]-17-yl]pentanoic acid
Standard InChI InChI=1S/C24H40N2O4/c1-13(4-7-20(29)30)16-5-6-17-21-18(11-19(28)23(16,17)3)22(2)9-8-15(27)10-14(22)12-24(21)25-26-24/h13-19,21,25-28H,4-12H2,1-3H3,(H,29,30)/t13?,14?,15-,16?,17?,18?,19+,21?,22+,23-/m1/s1
SMILES CC(CCC(=O)O)C1CCC2C1(C(CC3C2C4(CC5C3(CCC(C5)O)C)NN4)O)C

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